1-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea

• IUPAC Name: 1-(2,8-dimethyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C18H17FN4O2/c1-10-6-7-23-15(8-10)20-12(3)16(17(23)24)22-18(25)21-13-5-4-11(2)14(19)9-13/h4-9H,1-3H3,(H2,21,22,25)
• InChI Key: VWZBPBNAKIDNTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(C(=O)N2C=C1)NC(=O)NC3=CC(=C(C=C3)C)F)C
• Molecular Formula: C18H17FN4O2
• Molecular Weight: 340.4 g/mol
• CAS No.: 1060309-08-1

Description

1-(2,8-dimethyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)-3-(3-fluoro-4-methylphenyl)urea is a useful research compound. Its molecular formula is C18H17FN4O2 and its molecular weight is 340.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Chemistry and Dimerization

Research on ureidopyrimidinones, a class closely related to the query compound, shows significant applications in supramolecular chemistry due to their ability to dimerize via quadruple hydrogen bonding. This property makes them useful building blocks for supramolecular assemblies. For example, Beijer et al. (1998) explored the strong dimerization of ureidopyrimidinones via quadruple hydrogen bonding, highlighting their potential in creating complex molecular structures (Beijer, Sijbesma, Kooijman, Spek, & Meijer, 1998).

Chemical Synthesis and Reactivity

The synthesis and reactivity of compounds containing pyrimidine units, similar to the query compound, have been widely studied. For instance, Söntjens et al. (2000) investigated the stability and lifetime of quadruply hydrogen-bonded 2-ureido-4[1H]-pyrimidinone dimers, which are relevant for understanding the chemical behavior and applications of related compounds in materials science and nanotechnology (Söntjens, Sijbesma, V. Genderen, & Meijer, 2000).

Heterocyclic Compound Synthesis

The creation of heterocyclic compounds using urea derivatives, akin to the compound , has applications in developing pharmaceuticals and agrochemicals. The synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety by Azab, Youssef, and El-Bordany (2013) demonstrate the pharmaceutical potential of these chemical frameworks (Azab, Youssef, & El-Bordany, 2013).